BENGH@ Methodological & Application

Check Availability & Pricing

Methodology for Dating Archaeological Umber
Samples: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scientific dating of
archaeological umber samples. The methodologies covered are Optically Stimulated
Luminescence (OSL), Thermoluminescence (TL), Archaeomagnetic Dating, and Radiocarbon
Dating. Each section includes an overview of the technique, a detailed experimental protocol,

and a summary of quantitative data.

Optically Stimulated Luminescence (OSL) and
Thermoluminescence (TL) Dating

OSL and TL dating are methods used to determine the time elapsed since a mineral was last
exposed to sunlight or heat. These techniques are particularly applicable to the mineral
components of umber, such as quartz and feldspar, especially if the umber has been heated,
for instance, in a hearth or as a pigment in fired pottery. The age is determined by measuring
the accumulated radiation dose in the mineral since the "zeroing" event (heating or light
exposure).

Data Presentation: OSL and TL Dating
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Optically Stimulated

Parameter . Thermoluminescence (TL)
Luminescence (OSL)
Measures the light emitted ) )
_ Measures the light emitted
o from a sample when stimulated o
Principle from a sample when it is

by light of a specific

wavelength.

heated.[1]

Applicable Materials

Sediments containing quartz
and feldspar that have been
exposed to sunlight before

burial. Heated materials like

burnt flint and pottery.[2]

Ceramics, burnt flint, and other

heated crystalline materials.[3]

[4]

Age Range

A few years to over 1,000,000
years.[5]

A few hundred to a million

years.[2]

Typical Precision

5-10% of the age of the

sample.[6]

Generally comparable to OSL,
but can vary with the material

and age.

A few milligrams of mineral

Typically a few grams of the

artifact, though new

Sample Size ) ) o

grains. technigues can use milligrams.

[4]

Can date the burial event of

sediments directly. High Directly dates the last heating
Key Advantages o ] ] )

precision is achievable with the  event of an artifact.[4]

SAR protocol.

Requires that the sample was Requires the material to have

fully "bleached" by sunlight been heated to a sufficiently
Limitations before burial. Incomplete high temperature (typically

bleaching can lead to age

overestimation.[7]

>400-500°C) to reset the

luminescence signal.[4]

Experimental Protocol: Single-Aliquot Regenerative-
Dose (SAR) Protocol for OSL/TL Dating
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This protocol is a standard method for determining the equivalent dose (De) in luminescence

dating.

I. Sample Preparation (under subdued red light conditions):

Outer Layer Removal: Carefully remove the outer 2-3 mm of the umber sample to eliminate
the layer affected by external alpha and beta radiation and light exposure.

Crushing and Sieving: Gently crush the sample using a mortar and pestle. Sieve the crushed
material to isolate the desired grain size fraction (e.g., 90-125 um for coarse grains or 4-11
pum for fine grains).

Acid Treatment:
o Treat the sample with 10% Hydrochloric Acid (HCI) to remove carbonates.
o Treat with 30% Hydrogen Peroxide (H202) to remove organic matter.

Heavy Liquid Separation: Use a heavy liquid (e.g., sodium polytungstate) to separate quartz
and feldspar from other minerals.

Etching:

o For quartz, etch with 40% Hydrofluoric Acid (HF) for 40-60 minutes to remove the outer
layer of the grains affected by alpha radiation.

o For feldspars, a shorter etch with dilute HF may be used.

Final Rinsing: Rinse the sample thoroughly with distilled water and then with acetone before
drying.

Aliquot Preparation: Mount a monolayer of the prepared grains onto stainless steel discs
using silicone oil.

. Measurement Procedure (using an automated OSL/TL reader):

The SAR protocol involves a series of measurement cycles on a single aliquot. A typical

sequence is as follows:
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o Natural/Regenerated Dose Measurement:

o Preheat: Heat the aliquot to a specific temperature (e.g., 260°C for 10 seconds) to remove
unstable luminescence signals.

o Stimulation (OSL): Stimulate the sample with blue or green light and measure the OSL
signal.

o Stimulation (TL): Heat the sample to a high temperature (e.g., 500°C) and measure the TL
signal.

e Test Dose Measurement:
o Give the aliquot a known laboratory radiation dose (the test dose).

o Cut-heat: Heat to a lower temperature (e.g., 220°C) to remove any unstable signal
generated by the test dose.

o Measure the luminescence signal from the test dose. This is used to correct for sensitivity
changes.

» Regeneration and Measurement Cycles:
o Bleach the aliquot completely with light or heat.
o Give a series of known laboratory "regenerative” doses.
o Repeat steps 1 and 2 for each regenerative dose to build a dose-response curve.

o Zero-Dose Measurement: Include a cycle with a zero regenerative dose to measure any
recuperated signal.

o Repeat First Regenerative Dose: A repeat of the first regenerative dose is often included to
check for the reproducibility of the sensitivity correction.

[ll. Data Analysis:
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o Construct a dose-response curve by plotting the sensitivity-corrected luminescence signal
against the laboratory-given dose.

« Interpolate the natural, sensitivity-corrected luminescence signal onto the dose-response
curve to determine the equivalent dose (De).

e The age is calculated using the formula: Age = Equivalent Dose (De) / Dose Rate (Dr). The
dose rate is determined by measuring the radioactivity of the sample and its surrounding
burial environment.

Visualization: OSL/TL Dating Workflow
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Caption: Workflow for OSL/TL dating using the SAR protocol.
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Archaeomagnetic Dating

Archaeomagnetic dating is applicable to umber samples that have been heated in a fixed
position, such as in a hearth or kiln. When iron-bearing minerals in the umber are heated
above the Curie temperature (around 650°C for hematite), their magnetic particles align with
the Earth's magnetic field at that time. Upon cooling, this magnetic orientation is locked in. By
comparing this ancient magnetic direction with known historical records of the Earth's magnetic
field's secular variation, a date for the last heating event can be determined.[8]

Data Presentation: Archaeomagnetic Dating
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Parameter Description
Compares the direction of the remanent
o magnetism in a heated sample to a reference
Principle

curve of the Earth's magnetic field's past

variations.

Applicable Materials

In-situ, fired archaeological features containing
magnetic minerals, such as hearths, kilns, and

burnt floors.[8]

Age Range

Typically up to 10,000 years, limited by the
availability of a reliable secular variation curve

for the region.[9]

Typical Precision

Can range from +10 to £50 years, but can be
larger depending on the period and the quality

of the reference curve.

Sample Size

Typically 8-12 oriented samples are collected

from a single feature.[2]

Key Advantages

Directly dates the last use of a feature. Can be
very precise for periods of rapid magnetic field

change.

Limitations

The feature must not have been moved or
disturbed since its last firing. The accuracy is
dependent on a well-dated regional secular
variation curve. Can sometimes yield multiple

possible date ranges.

Experimental Protocol: Archaeomagnetic Dating

I. Sample Collection (In-situ):

» Feature Selection: Identify a suitable, in-situ fired feature containing umber that has not

been disturbed since its last use.
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Sample Location Selection: Choose multiple locations on the feature to sample, ensuring
they are well-fired and structurally sound.

Orientation:
o Carefully level the top surface of each sample location.
o Place a non-magnetic orientation cube or disc on the surface.

o Using a magnetic compass and a sun compass (for accuracy), mark the direction of true
north on the cube/disc.

Sample Extraction:

o Encase the oriented cube/disc and a portion of the underlying material in a non-magnetic
material like plaster of Paris.

o Once the plaster has set, carefully detach the sample from the feature.

o Label each sample with its orientation and location.

. Laboratory Measurement:

Sample Preparation: Trim the plaster-encased samples into a standard size for
measurement.

Magnetometer Measurement:

o Measure the natural remanent magnetization (NRM) of each sample using a spinner or
cryogenic magnetometer.

o Demagnetization: Subject the samples to stepwise alternating field (AF) or thermal
demagnetization to remove unstable secondary magnetic components and isolate the
primary thermoremanent magnetization (TRM).

Data Analysis:

o Determine the characteristic remanent magnetization (ChRM) direction for each sample.
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o Calculate the mean direction and its statistical uncertainty (a9s) for all samples from the
feature.

[ll. Dating:

o Comparison with Secular Variation Curve: Plot the mean magnetic direction (declination and
inclination) onto the regional secular variation curve.

o Age Determination: The intersection(s) of the sample's magnetic direction with the curve
provides the possible date range(s) for the last firing event. Archaeological context is often
used to resolve ambiguities if multiple date ranges are possible.

Visualization: Archaeomagnetic Dating Workflow
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Caption: Workflow for Archaeomagnetic dating of in-situ heated features.
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Radiocarbon (*4C) Dating

Radiocarbon dating can be applied to umber samples if the pigment was prepared with an

organic binder (e.g., animal fat, plant oils, or charcoal) or if organic material is directly

associated with the umber (e.g., charcoal mixed with the pigment). The method measures the

decay of the radioactive isotope Carbon-14 (**C) in the organic material to determine the time

since the organism died.

ion: Radiocarl :

Parameter Description
Measures the amount of remaining Carbon-14
Principle in organic material to determine the time since

the organism's death.

Applicable Materials

Organic materials such as charcoal, wood,
bone, shell, and organic binders in pigments.
[10]

Age Range

Up to approximately 50,000 years.

Typical Precision

For Accelerator Mass Spectrometry (AMS),
uncertainties can be as low as +20-40 years for

younger samples.[5]

Sample Size

For AMS, as little as a few milligrams of material

containing carbon is required.[10]

Key Advantages

Provides a direct date for the organic material
used. AMS allows for the dating of very small

samples.

Limitations

The dated event is the death of the organism,
not necessarily when the pigment was used.
Contamination with modern or ancient carbon
can affect the results. Requires careful

pretreatment to remove contaminants.[5]
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Experimental Protocol: Radiocarbon Dating of Organic
Binders in Umber

Sample Selection and Pretreatment:

Sample Selection: Select a sample of umber that is likely to contain an organic binder and is
free from obvious modern contaminants.

Initial Characterization: Use techniques like Fourier Transform Infrared (FTIR) spectroscopy
to confirm the presence of an organic binder.

Contaminant Removal (Acid-Base-Acid Wash):

o Acid Wash: Treat the sample with dilute HCI to remove carbonates.[10]

o Base Wash: Treat with a dilute alkali solution (e.g., NaOH) to remove humic acids.

o Final Acid Wash: A final acid wash removes any CO:z absorbed during the base wash.

Solvent Extraction (for specific contaminants): If contamination from preservatives or other
modern materials is suspected, solvent extraction may be necessary.

Drying: Thoroughly dry the pretreated sample.

. Carbon Conversion and Measurement (AMS):

Combustion: Combust the organic material in the sample to carbon dioxide (COz2) in a sealed
quartz tube with copper oxide.

Graphitization: The CO: is purified and then catalytically reduced to graphite.

AMS Measurement: The graphite target is placed in an Accelerator Mass Spectrometer,
which measures the ratio of 4C to stable carbon isotopes (*2C and 3C).

[ll. Data Analysis and Calibration:

Calculation of Radiocarbon Age: The measured isotope ratio is used to calculate a
conventional radiocarbon age in years Before Present (BP), where "Present"” is defined as
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AD 1950.
o Calibration: The radiocarbon age is calibrated using a standard calibration curve (e.g.,

IntCal20) to convert it into a calendar age range (e.g., cal BC/AD). This accounts for past
variations in the atmospheric 14C concentration.

Visualization: Radiocarbon Dating Workflow
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Caption: Workflow for radiocarbon dating of organic binders in pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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